1-(4-chlorophenyl)-2-(4-fluorophenoxy)propan-1-one
Overview
Description
1-(4-Chlorophenyl)-2-(4-fluorophenoxy)propan-1-one, commonly known as 4-CPF, is an organic compound belonging to the class of substituted phenols. It is a colorless, crystalline, and volatile solid with a molecular weight of 263.51 g/mol and a melting point of 122-124 °C. 4-CPF is a versatile compound with a wide range of applications in the fields of science and industry. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of 4-CPF.
Scientific Research Applications
4-CPF has a wide range of applications in scientific research. It is used as a reagent for the synthesis of various organic compounds, such as benzyl ethers, alcohols, and amides. It is also used in the synthesis of heterocyclic compounds, such as thiophenes and quinolines. In addition, 4-CPF is used as an intermediate in the synthesis of pharmaceuticals, such as anti-inflammatory and anti-cancer drugs.
Mechanism of Action
4-CPF is a polar compound with a high affinity for proteins, lipids, and other biological molecules. Its mechanism of action is believed to involve the formation of hydrogen bonds with the active sites of enzymes and other proteins, leading to the inhibition of their activity. It is also believed to interact with the cell membrane, leading to the disruption of ion channels and other cellular processes.
Biochemical and Physiological Effects
4-CPF has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins, leading to a decrease in the production of energy. It has also been found to inhibit the activity of enzymes involved in the synthesis of DNA and RNA, leading to the inhibition of cell proliferation and differentiation. In addition, 4-CPF has been found to inhibit the activity of enzymes involved in the production of neurotransmitters, leading to the disruption of nerve signal transmission.
Advantages and Limitations for Lab Experiments
The use of 4-CPF in laboratory experiments has several advantages. It is a relatively inexpensive and readily available compound, making it a cost-effective reagent for many reactions. It is also relatively stable, making it suitable for long-term storage. However, 4-CPF is volatile and has a low boiling point, making it unsuitable for reactions requiring high temperatures. In addition, 4-CPF is a highly reactive compound and should be handled with care in order to avoid any potential hazards.
Future Directions
There are several potential future directions for 4-CPF research. One potential direction is to further explore its mechanism of action and biochemical and physiological effects. This could involve the use of various analytical techniques, such as HPLC and NMR, to better understand its interactions with proteins and other biological molecules. Another potential direction is to explore the use of 4-CPF in the synthesis of novel organic compounds, such as polymers and dyes. Finally, 4-CPF could be further explored as a potential therapeutic agent for a variety of diseases, such as cancer and neurodegenerative diseases.
Synthesis Methods
4-CPF is usually synthesized through a nucleophilic aromatic substitution reaction between 4-chlorophenol and 4-fluorophenol. The reaction is carried out in a polar aprotic solvent, such as dimethylformamide, at a temperature of 80-90°C. The reaction yields a yield of up to 90%, with the product being isolated by recrystallization.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-chlorophenyl)-2-(4-fluorophenoxy)propan-1-one involves the reaction of 4-chloroacetophenone with 4-fluorophenol in the presence of a base to form 1-(4-chlorophenyl)-2-(4-fluorophenyl)propan-1-ol, which is then oxidized to the desired product using an oxidizing agent.", "Starting Materials": [ "4-chloroacetophenone", "4-fluorophenol", "Base", "Oxidizing agent" ], "Reaction": [ "Step 1: 4-chloroacetophenone is reacted with 4-fluorophenol in the presence of a base, such as potassium carbonate, in anhydrous dimethylformamide (DMF) to form 1-(4-chlorophenyl)-2-(4-fluorophenyl)propan-1-ol.", "Step 2: The resulting alcohol is then oxidized to the desired product, 1-(4-chlorophenyl)-2-(4-fluorophenoxy)propan-1-one, using an oxidizing agent, such as Jones reagent (chromic acid in sulfuric acid)." ] } | |
| 1154112-33-0 | |
Molecular Formula |
C15H12ClFO2 |
Molecular Weight |
278.7 |
Purity |
95 |
Origin of Product |
United States |
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